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Compound of Interest

Compound Name: SRT3190

Cat. No.: B610999

For researchers, scientists, and drug development professionals working with the selective
SIRT1 activator SRT3190, adherence to strict safety protocols is paramount. This guide
provides essential, immediate safety and logistical information, including detailed operational
and disposal plans, to ensure the safe handling of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Safety
Measures

While a specific, publicly available Safety Data Sheet (SDS) for SRT3190 is not readily found,
the following personal protective equipment and safety measures are recommended based on
standard laboratory practices for handling research-grade chemical compounds.

Recommended Personal Protective Equipment
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Glasses with Side
Shields or Goggles

Must be worn at all times when
handling SRT3190 to protect
against splashes or airborne

particles.

Skin Protection

Chemical-resistant Gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for integrity before each use

and change them frequently.

Laboratory Coat

A full-length lab coat should be
worn to protect skin and

clothing from contamination.

Respiratory Protection

Fume Hood or Ventilated

Enclosure

All handling of solid SRT3190
and preparation of its solutions
should be conducted in a
certified chemical fume hood to

minimize inhalation exposure.

Respirator

If a fume hood is not available
or if there is a risk of
aerosolization outside of a
contained system, a NIOSH-
approved respirator may be

necessary.

Operational Plan for Handling SRT3190

A systematic approach to handling SRT3190, from receipt to disposal, is critical for laboratory

safety and experimental integrity.

Step-by-Step Handling Protocol

¢ Receiving and Inspection:

o Upon receipt, visually inspect the container for any signs of damage or leakage.
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o Verify that the container is properly labeled with the chemical name, concentration, and
hazard information.

o Log the receipt of the compound in the laboratory's chemical inventory system.

e Storage:

o Store SRT3190 in a cool, dry, and well-ventilated area, away from incompatible materials.

o Keep the container tightly sealed when not in use.

o Follow any specific storage temperature requirements provided by the supplier.

o Preparation of Solutions:

o All weighing of the solid compound and preparation of solutions must be performed in a
chemical fume hood.

o Use appropriate solvents as recommended by the supplier or experimental protocol.

o Clearly label all prepared solutions with the compound name, concentration, solvent, and
date of preparation.

e Experimental Use:

o Wear the recommended PPE at all times during experimental procedures involving
SRT3190.

o Avoid direct contact with the skin, eyes, and clothing.

o Minimize the generation of dust or aerosols.

e Spill and Emergency Procedures:

o In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for disposal.

o For larger spills, evacuate the area and follow the laboratory's emergency response
protocol.
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o In case of skin contact, immediately wash the affected area with soap and water for at
least 15 minutes.

o In case of eye contact, flush the eyes with copious amounts of water for at least 15
minutes and seek medical attention.

o If inhaled, move to fresh air. If breathing is difficult, seek medical attention.

Disposal Plan

Proper disposal of SRT3190 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation: All waste contaminated with SRT3190, including unused compound,
empty containers, contaminated PPE, and experimental materials, must be segregated as
chemical waste.

o Waste Collection: Collect all SRT3190 waste in clearly labeled, sealed, and chemical-
resistant containers.

o Disposal Route: Dispose of SRT3190 waste through the institution's hazardous waste
management program. Do not dispose of it in the regular trash or down the drain. Follow all
local, state, and federal regulations for chemical waste disposal.

Visual Workflow for Handling SRT3190

The following diagram illustrates the key steps and decision points for the safe handling of
SRT3190 in a laboratory setting.

Caption: Workflow for the safe handling of SRT3190 from receipt to disposal.

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
SRT3190]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610999#personal-protective-equipment-for-handling-
srt3190]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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